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Compound of Interest

Compound Name: PM534

Cat. No.: B12375414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PM534 is a novel and potent microtubule-destabilizing agent with significant antineoplastic

properties.[1][2][3][4] It functions by binding to the colchicine site on β-tubulin, which prevents

the conformational changes necessary for microtubule polymerization.[1][2] This disruption of

the microtubule network leads to cell cycle arrest and apoptosis in cancer cells.[1] For in vitro

studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing PM534 stock

solutions. This document provides detailed protocols and data for the preparation, storage, and

use of PM534 solutions in DMSO for research applications.
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Parameter Value Source/Reference

Molecular Formula C₂₉H₃₅N₃O₈S₂
Inferred from chemical

structure

Molecular Weight 633.74 g/mol
Inferred from chemical

structure

In Vitro Activity (GI₅₀) Low nanomolar range [1]

Solvent for Stock Solution Dimethyl Sulfoxide (DMSO) [1][2]

Recommended Max DMSO in

Final Assay
≤ 0.5% [1][2]

Stock Solution Storage

Temperature
-20°C or -80°C General laboratory practice

Short-term Storage of Aliquots 4°C for up to 2 weeks General laboratory practice

Solubility and Concentration
Solvent Concentration Notes

DMSO ≥ 2 mM

Based on concentrations used

in published crystallography

experiments.[1]

Aqueous Buffers Low solubility PM534 is hydrophobic.

Experimental Protocols
Protocol 1: Preparation of a 10 mM PM534 Stock
Solution in DMSO
Materials:

PM534 powder

Anhydrous/molecular sieve-dried DMSO
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of PM534 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of PM534 powder using an analytical

balance in a fume hood or other contained environment. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 6.34 mg of PM534.

Dissolution:

Add the weighed PM534 powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 6.34 mg of

PM534, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid overheating.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM PM534 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM PM534 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to perform

at least one intermediate dilution step to ensure accuracy.

Example for a 10 µM working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium. Mix well by gentle pipetting.

Final Dilution in Assay Plate: Add the appropriate volume of the working solution to your cell

culture plate to reach the final desired concentration. Ensure that the final concentration of

DMSO in the well is not cytotoxic. For most cell lines, the final DMSO concentration should

be kept below 0.5%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

PM534) to the cell culture medium at the same final concentration as the highest

concentration of the drug used in the experiment.
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Caption: Mechanism of action of PM534.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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